Propan-2-yl 6-amino-4-(2-chlorophenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate Propan-2-yl 6-amino-4-(2-chlorophenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 445384-05-4
VCID: VC0460303
InChI: InChI=1S/C28H27ClN4O3S/c1-16(2)35-28(34)25-23(36-26(32)20(14-31)24(25)19-9-6-7-10-21(19)29)15-37-27-18(13-30)12-17-8-4-3-5-11-22(17)33-27/h6-7,9-10,12,16,24H,3-5,8,11,15,32H2,1-2H3
SMILES: CC(C)OC(=O)C1=C(OC(=C(C1C2=CC=CC=C2Cl)C#N)N)CSC3=C(C=C4CCCCCC4=N3)C#N
Molecular Formula: C28H27ClN4O3S
Molecular Weight: 535.1g/mol

Propan-2-yl 6-amino-4-(2-chlorophenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate

CAS No.: 445384-05-4

Main Products

VCID: VC0460303

Molecular Formula: C28H27ClN4O3S

Molecular Weight: 535.1g/mol

Propan-2-yl 6-amino-4-(2-chlorophenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate - 445384-05-4

CAS No. 445384-05-4
Product Name Propan-2-yl 6-amino-4-(2-chlorophenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate
Molecular Formula C28H27ClN4O3S
Molecular Weight 535.1g/mol
IUPAC Name propan-2-yl 6-amino-4-(2-chlorophenyl)-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4H-pyran-3-carboxylate
Standard InChI InChI=1S/C28H27ClN4O3S/c1-16(2)35-28(34)25-23(36-26(32)20(14-31)24(25)19-9-6-7-10-21(19)29)15-37-27-18(13-30)12-17-8-4-3-5-11-22(17)33-27/h6-7,9-10,12,16,24H,3-5,8,11,15,32H2,1-2H3
Standard InChIKey RGJIZQGVYPQGDM-UHFFFAOYSA-N
SMILES CC(C)OC(=O)C1=C(OC(=C(C1C2=CC=CC=C2Cl)C#N)N)CSC3=C(C=C4CCCCCC4=N3)C#N
Canonical SMILES CC(C)OC(=O)C1=C(OC(=C(C1C2=CC=CC=C2Cl)C#N)N)CSC3=C(C=C4CCCCCC4=N3)C#N
PubChem Compound 3726233
Last Modified Nov 11 2021
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